![molecular formula C7H6ClFO B064416 3-Chloro-4-fluorobenzyl alcohol CAS No. 161446-90-8](/img/structure/B64416.png)
3-Chloro-4-fluorobenzyl alcohol
Overview
Description
3-Chloro-4-fluorobenzyl alcohol (3-CFBA) is an important intermediate in organic synthesis, widely used in the pharmaceutical and agrochemical industries. It is also utilized in the manufacture of a variety of compounds such as antifungal agents, herbicides, and insecticides. 3-CFBA has been studied extensively in recent years due to its potential applications in the field of medicinal chemistry. This article will explore the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions of 3-CFBA.
Scientific Research Applications
Aryl-Alcohol Oxidase Catalysis : A study by Ferreira et al. (2015) explored how aromatic stacking interactions influence the catalysis in aryl-alcohol oxidase (AAO). They found that reactions with 3-chloro- or 3-fluorobenzyl alcohols proceed via a ping-pong mechanism, with different substituents altering the mechanism.
Synthesis and Characterization : Saharan and Joshi (2016) reported on the eco-friendly synthesis and characterization of halo-substituted benzyl alcohols, including 2-Chloro-6-fluorobenzyl alcohol, using biotransformation.
Metabolic Fate Study : Blackledge, Nicholson, and Wilson (2003) conducted an NMR study on the metabolic fate of 2-, 3-, and 4-fluorobenzyl alcohols in rats. They identified N-acetylcysteinyl conjugates as minor metabolites in urine.
Fluorobenzyl Derivatives Synthesis : Hida, Beney, Robert, and Luu-Duc (1995) described the preparation of 2-(α-fluorobenzyl)benzimidazole derivatives, from benzylic alcohols using a 2-chloro-1,1,2-trifluorotriethylamine reagent.
Alcohol Protecting Group Development : Crich, Li, and Shirai (2009) introduced a new benzyl ether-type protecting group for alcohols, the 4-(tert-butyldiphenylsiloxy)-3-fluorobenzyl group, showcasing its application in the synthesis of beta-mannopyranosides.
4-[18F]Fluorobenzyl Halides Preparation : Iwata et al. (2000) developed a convenient method for automated preparation of 4-[18F]fluorobenzyl halides from no-carrier-added [18F]fluoride.
Mechanism of Action
Mode of Action
Benzyl alcohols typically interact with their targets through hydrogen bonding and hydrophobic interactions . The presence of the chlorine and fluorine atoms may influence the compound’s reactivity and binding affinity .
Biochemical Pathways
Benzyl alcohols can undergo various reactions, including conversion into alkyl halides, tosylates, esters, and dehydration to yield alkenes .
Pharmacokinetics
It is predicted to have high gastrointestinal absorption and is likely to be bbb permeant . The compound’s logP values suggest moderate lipophilicity, which could influence its distribution and bioavailability .
Result of Action
Benzyl alcohols can cause skin and eye irritation, and may cause respiratory irritation .
Properties
IUPAC Name |
(3-chloro-4-fluorophenyl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClFO/c8-6-3-5(4-10)1-2-7(6)9/h1-3,10H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRQHBUXUXOPOON-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CO)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClFO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50378589 | |
Record name | 3-Chloro-4-fluorobenzyl alcohol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50378589 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
161446-90-8 | |
Record name | 3-Chloro-4-fluorobenzyl alcohol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50378589 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 161446-90-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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